2-[Methyl(1-pyridin-3-ylethyl)amino]acetic acid

• IUPAC Name: 2-[methyl(1-pyridin-3-ylethyl)amino]acetic acid
• InChI: InChI=1S/C10H14N2O2/c1-8(12(2)7-10(13)14)9-4-3-5-11-6-9/h3-6,8H,7H2,1-2H3,(H,13,14)
• InChI Key: CLXBINURHGWSJX-UHFFFAOYSA-N
• Canonical SMILES: CC(C1=CN=CC=C1)N(C)CC(=O)O
• Molecular Formula: C10H14N2O2
• Molecular Weight: 194.23 g/mol

Description

2-[Methyl(1-pyridin-3-ylethyl)amino]acetic acid is a chemical compound that is also known as MPEAA. It is a novel amino acid derivative that has been synthesized and studied for its potential applications in scientific research. MPEAA has been found to exhibit promising biochemical and physiological effects, making it a potential candidate for further investigation.

Mechanism of Action

The mechanism of action of MPEAA is not fully understood. However, it has been suggested that MPEAA may exert its effects by modulating the activity of certain enzymes and pathways involved in oxidative stress and inflammation.
Biochemical and Physiological Effects:
MPEAA has been found to exhibit a range of biochemical and physiological effects. It has been shown to have antioxidant and anti-inflammatory properties, as well as anti-tumor and anti-diabetic effects. MPEAA has also been found to improve cognitive function and memory in animal studies.

Advantages and Limitations for Lab Experiments

MPEAA has several advantages for use in lab experiments. It is a stable and easy-to-handle compound that can be synthesized in high yield and purity. However, MPEAA has some limitations, including its limited solubility in water and its potential toxicity at high concentrations.

Future Directions

There are several future directions for research on MPEAA. One potential area of investigation is the development of new drugs and therapies based on MPEAA's antioxidant and anti-inflammatory properties. Another area of interest is the study of MPEAA's effects on cognitive function and memory in humans. Additionally, further research is needed to fully understand the mechanism of action of MPEAA and its potential applications in scientific research.

Synthesis Methods

The synthesis of MPEAA involves the reaction of 3-bromopyridine with methyl glycinate in the presence of a palladium catalyst. The resulting product is then treated with sodium hydroxide to yield MPEAA. This method has been optimized to yield high purity and high yield of MPEAA.

Scientific Research Applications

MPEAA has been studied for its potential applications in scientific research. It has been found to exhibit antioxidant and anti-inflammatory properties, making it a potential candidate for the treatment of various diseases. MPEAA has also been studied for its potential use in the development of new drugs and therapies.